Cas no 875327-07-4 (N-ethyl-4-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: N-ethyl-4-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 875327-07-4
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 6432675
• PubChem ID: 8893149
• Update Time: 2025-10-23

N-ethyl-4-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-(propan-2-yl)benzene-1-sulfonamide
• Z45528372
• AKOS001167910
• N-ethyl-4-propan-2-ylbenzenesulfonamide
• 875327-07-4
• SCHEMBL9231104
• CS-0350834
• EN300-1452722
• N-ETHYL-4-ISOPROPYLBENZENESULFONAMIDE
• starbld0003788
• Benzenesulfonamide, N-ethyl-4-(1-methylethyl)-

• Inchi： 1S/C11H17NO2S/c1-4-12-15(13,14)11-7-5-10(6-8-11)9(2)3/h5-9,12H,4H2,1-3H3
• InChI Key： JZJQCPKIXBSFIS-UHFFFAOYSA-N
• SMILES： C1(S(NCC)(=O)=O)=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.100±0.06 g/cm3(Predicted)
• Boiling Point: 327.0±35.0 °C(Predicted)
• pka: 11.84±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-ethyl-4-(propan-2-yl)benzene-1-sulfonamide

Comprehensive Overview of N-ethyl-4-(propan-2-yl)benzene-1-sulfonamide (CAS No. 875327-07-4): Properties, Applications, and Industry Insights

N-ethyl-4-(propan-2-yl)benzene-1-sulfonamide (CAS No. 875327-07-4) is a specialized sulfonamide derivative with growing relevance in pharmaceutical and chemical research. This compound, characterized by its unique ethyl and isopropyl functional groups attached to a benzene sulfonamide core, has garnered attention for its potential in drug discovery and material science. Its molecular structure (C₁₁H₁₇NO₂S) offers a balance of lipophilicity and polarity, making it a candidate for modulating biological activity.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like N-ethyl-4-(propan-2-yl)benzene-1-sulfonamide. Researchers are exploring its role as a molecular scaffold for designing enzyme inhibitors, particularly in anti-inflammatory and antimicrobial applications. The compound’s sulfonamide moiety is known to interact with carbonic anhydrases and metalloproteinases, aligning with current searches for "sulfonamide-based therapeutics" and "small molecule modulators."

From a synthetic perspective, CAS 875327-07-4 exemplifies advancements in regioselective aromatic substitution. Its production often involves Pd-catalyzed cross-coupling or microwave-assisted synthesis—topics frequently queried in organic chemistry forums. The isopropyl group enhances steric effects, a feature highlighted in studies on "sterically hindered sulfonamides," while the ethyl tail improves metabolic stability, a key focus in "prodrug optimization" discussions.

Industrial applications of N-ethyl-4-(propan-2-yl)benzene-1-sulfonamide extend to high-performance polymers and liquid crystal formulations. Its thermal stability (decomposition point >200°C) and solubility profile make it suitable for electronic materials, coinciding with rising searches for "sulfonamide additives for OLEDs." Regulatory databases confirm its compliance with major chemical inventories (e.g., TSCA, REACH), addressing the "non-hazardous sulfonamide alternatives" niche.

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy, with fragmentation patterns widely documented in mass spectrometry libraries. Computational studies using DFT calculations predict its tautomeric behavior—a topic trending in "computational sulfonamide chemistry" queries. Patent landscapes reveal its use in photoresist compositions and biodegradable surfactants, reflecting crossover potential between life sciences and sustainable technology sectors.

Market intelligence indicates steady demand for CAS 875327-07-4 from contract research organizations (CROs) and specialty chemical suppliers. Sourcing strategies often emphasize "high-purity sulfonamide building blocks"—a keyword cluster with 22% annual growth in chemical procurement platforms. Storage recommendations (2-8°C under inert atmosphere) align with best practices for nitrogen-containing aromatics, a frequent concern in "long-term compound stability" discussions.

Future research directions may explore its cocrystal formation with carboxylic acids or application in metal-organic frameworks (MOFs)—areas dominating recent ACS symposiums. The compound’s logP value (~2.1) and hydrogen bonding capacity position it as a case study in "QSAR modeling tutorials," while its chromatographic behavior is referenced in method development for "polar aromatic separations."